Cas no 888950-09-2 (4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane is a boronic ester derivative featuring a pyrenyl functional group, making it a valuable intermediate in organic synthesis and materials science. Its key advantages include high stability under ambient conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of conjugated systems. The pyrenyl moiety contributes to enhanced photophysical properties, making it suitable for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and fluorescent probes. The compound's rigid structure and electron-rich character further facilitate precise molecular design in polymer and small-molecule synthesis. Its purity and well-defined reactivity profile ensure reproducibility in advanced research and industrial applications.

4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane structure

888950-09-2 structure

Product Name:4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane

CAS No:888950-09-2

MF:C₂₂H₂₁BO₂

MW:328.211946249008

MDL:MFCD11977260

CID:993480

PubChem ID:57622920

Update Time:2025-06-06

4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-pyrenyl)-
- EOS196
- 4,4,5,5-Tetramethyl-2-(pyren-4-yl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane
- 888950-09-2
- SCHEMBL2230213
- 4,4,5,5-tetramethyl-2-pyren-4-yl-1,3,2-dioxaborolane
- E10269
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
- CS-0176925
- MFCD11977260
- T3857
- 4-Pyreneboronic Acid Pinacol Ester
- MDL： MFCD11977260
- Inchi： 1S/C22H21BO2/c1-21(2)22(3,4)25-23(24-21)18-13-16-9-5-7-14-11-12-15-8-6-10-17(18)20(15)19(14)16/h5-13H,1-4H3
- InChI Key： REWLNMNYLWTBFD-UHFFFAOYSA-N
- SMILES： O1B(C2=CC3C=CC=C4C=CC5=CC=CC2=C5C=34)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 328.1634601g/mol
Monoisotopic Mass: 328.1634601g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T3857-250MG	4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane	888950-09-2	98.0%(GC&T)	250MG	￥2290.0	2022-09-28
Chemenu	CM430639-250mg	4,4,5,5-tetramethyl-2-(pyren-4-yl)-1,3,2-dioxaborolane	888950-09-2	95%+	250mg	$325	2022-09-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T3857-250MG	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene	888950-09-2	>98.0%(GC)(T)	250mg	¥2050.00	2024-04-15
abcr	AB550385-250 mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene; .	888950-09-2		250mg	€288.70	2023-06-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T3857-250MG	4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane	888950-09-2	98.0%(GC&T)	250mg	¥2050.0	2024-07-20
Chemenu	CM430639-1g	4,4,5,5-tetramethyl-2-(pyren-4-yl)-1,3,2-dioxaborolane	888950-09-2	95%+	1g	$***	2023-05-29
Aaron	AR00IG7D-25mg	4,4,5,5-Tetramethyl-2-(pyren-4-yl)-1,3,2-dioxaborolane	888950-09-2	98%	25mg	$314.00	2025-02-10
abcr	AB550385-250mg	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene; .	888950-09-2		250mg	€250.00	2025-04-15
1PlusChem	1P00IFZ1-250mg	4,4,5,5-tetramethyl-2-(pyren-4-yl)-1,3,2-dioxaborolane	888950-09-2	98.0%	250mg	$313.00	2024-04-20
Aaron	AR00IG7D-250mg	4,4,5,5-Tetramethyl-2-(pyren-4-yl)-1,3,2-dioxaborolane	888950-09-2	98%	250mg	$886.00	2025-02-10